Cas no 88817-38-3 (Phenol, 2,6-bis(1,4,7,10-tetraoxa-13-azacyclopentadec-13-ylmethyl)-)

• Product Name: Phenol, 2,6-bis(1,4,7,10-tetraoxa-13-azacyclopentadec-13-ylmethyl)-
• CAS No: 88817-38-3
• MF: C₂₈H₄₈N₂O₉
• MW: 556.688729286194
• CID: 621112
• PubChem ID: 13131327
• Update Time: 2025-04-19

Phenol, 2,6-bis(1,4,7,10-tetraoxa-13-azacyclopentadec-13-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1,4,7,10-tetraoxa-13-azacyclopentadec-13-ylmethyl)-
• 2,6-bis(1,4,7,10-tetraoxa-13-azacyclopentadec-13-ylmethyl)phenol
• DTXSID30520847
• 88817-38-3
• 2,6-Bis[(1,4,7,10-tetraoxa-13-azacyclopentadecan-13-yl)methyl]phenol

• Inchi： 1S/C28H48N2O9/c31-28-26(24-29-4-8-32-12-16-36-20-21-37-17-13-33-9-5-29)2-1-3-27(28)25-30-6-10-34-14-18-38-22-23-39-19-15-35-11-7-30/h1-3,31H,4-25H2
• InChI Key： GLTWQWOXDGFYKI-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CN1CCOCCOCCOCCOCC1)CN1CCOCCOCCOCCOCC1

Computed Properties

• Exact Mass: 556.33598111g/mol
• Monoisotopic Mass: 556.33598111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų